N-(3-morpholinopropyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-morpholinopropyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H32N4O4 and its molecular weight is 440.544. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
To provide valuable information, I focused on the scientific research applications of compounds containing similar functional groups, like morpholine and piperidine, which are commonly found in various pharmacological agents. These groups are integral in medicinal chemistry due to their role in affecting the central nervous system (CNS), among other applications.
Morpholine and Piperidine in Pharmacology
Morpholine Derivatives
Morpholine derivatives are explored for their diverse pharmacological applications. The review by Mohammed et al. (2015) summarizes in vitro and in vivo investigations into piperazine and morpholine analogues, highlighting their broad spectrum of pharmaceutical applications. Recent years have seen new methods for synthesizing derivatives of these compounds, revealing their potent pharmacophoric activities. These activities include antidepressant, anti-inflammatory, or antitumor effects, indicating a significant interest in the development of novel therapeutic agents based on these structures (Al-Ghorbani Mohammed et al., 2015).
Piperidine Compounds
Similarly, piperidine structures are crucial in medicinal chemistry for their CNS activities. Singh et al. (2021) reviewed the chemistry and pharmacology of piperidine alkaloids from Pinus and related genera, showing how these compounds have been utilized for various clinical applications. This work emphasizes the therapeutic potential of piperidine alkaloids, underlining the importance of this heterocyclic nucleus in drug research. The broad therapeutic applications of these compounds pave the way for researchers to explore and develop new drugs with enhanced efficacy (Singh et al., 2021).
Properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O4/c29-22(27-11-4-1-5-12-27)18-28-17-20(19-7-2-3-8-21(19)28)23(30)24(31)25-9-6-10-26-13-15-32-16-14-26/h2-3,7-8,17H,1,4-6,9-16,18H2,(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYUNXUCICLZYIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NCCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.